Cas no 113525-85-2 (methyl N-Boc-(4S,5R)-5-methyl-2-oxazolidinone-4-carboxylate)

• Product Name: methyl N-Boc-(4S,5R)-5-methyl-2-oxazolidinone-4-carboxylate
• CAS No: 113525-85-2
• MF: C₁₁H₁₇NO₆
• MW: 259.25578379631
• CID: 2879568
• Update Time: 2023-08-10

methyl N-Boc-(4S,5R)-5-methyl-2-oxazolidinone-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl N-Boc-(4S,5R)-5-methyl-2-oxazolidinone-4-carboxylate

• Inchi： 1S/C11H17NO6/c1-6-7(8(13)16-5)12(9(14)17-6)10(15)18-11(2,3)4/h6-7H,1-5H3/t6-,7+/m1/s1
• InChI Key： AQJIXKFUMAWACA-RQJHMYQMSA-N
• SMILES： O1C(N(C(=O)OC(C)(C)C)[C@H](C(=O)OC)[C@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 1.5
• Topological Polar Surface Area: 82.1